Cas no 90278-33-4 ([1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-)

[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]- structure
90278-33-4 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-
CAS No:90278-33-4
MF:C22H31F3O
MW:368.476157426834
CID:790364
PubChem ID:71429443
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-
    • 4-(4-propylcyclohexyl)-1-[4-(trifluoromethyl)phenyl]cyclohexan-1-ol
    • SCHEMBL18472678
    • 90278-33-4
    • DTXSID50848131
    • 3~4~-Propyl-1~4~-(trifluoromethyl)-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • Inchi: 1S/C22H31F3O/c1-2-3-16-4-6-17(7-5-16)18-12-14-21(26,15-13-18)19-8-10-20(11-9-19)22(23,24)25/h8-11,16-18,26H,2-7,12-15H2,1H3
    • InChI Key: IQBSKCQDRBJZRG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1(CCC(CC1)C1CCC(CCC)CC1)O)(F)F

Computed Properties

  • Exact Mass: 368.23270009g/mol
  • Monoisotopic Mass: 368.23270009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 20.2Ų
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